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Compound of Interest

Compound Name:
Ethanimidothioic acid, methyl

ester (9CI)

Cat. No.: B102301 Get Quote

A comprehensive review of scientific literature and chemical databases reveals a significant

lack of available information regarding the mechanism of action, biological activity, and

associated experimental data for the specific compound Ethanimidothioic acid, methyl ester
(9CI).

Searches for this particular chemical entity did not yield any studies detailing its

pharmacological effects, signaling pathways, or toxicological profile. The available information

primarily pertains to various derivatives of ethanimidothioic acid, with the most extensively

studied being the carbamate insecticide, Methomyl.

Due to the absence of requisite data, it is not possible to construct an in-depth technical guide

or whitepaper on the core mechanism of action of Ethanimidothioic acid, methyl ester (9CI)
as requested.

Alternative: Proposed Guide on a Well-
Characterized Derivative - Methomyl
As an alternative, we can provide a comprehensive technical guide on a closely related and

well-researched derivative: Methomyl (Ethanimidothioic acid, N-[[(methylamino)carbonyl]oxy]-,

methyl ester).
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Methomyl has a clearly defined mechanism of action and a substantial body of research

detailing its biological effects, making it a suitable subject for the requested in-depth analysis.

Proposed Content for a Technical Guide on Methomyl:
Introduction: Overview of Methomyl as a carbamate insecticide.

Core Mechanism of Action: Detailed explanation of its role as an acetylcholinesterase

inhibitor.[1][2][3]

Signaling Pathways:

Diagrams and descriptions of the cholinergic signaling pathway disruption.

Discussion of downstream effects of acetylcholine accumulation.

Quantitative Data:

Tables summarizing toxicity data (e.g., LD50 values).

Information on its metabolic effects.[4]

Experimental Protocols:

Methodologies for acetylcholinesterase inhibition assays.

Protocols for assessing metabolic disruption in animal models.[4]

Toxicology and Safety:

Information on its effects on non-target organisms.[2][5]

Regulatory status and exposure limits.[5]

Visualizations:

Graphviz diagrams of the mechanism of action and experimental workflows.
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Should you be interested in this alternative, a full technical guide on Methomyl can be

generated that adheres to all the specified requirements for data presentation, experimental

protocols, and visualizations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methomyl | C5H10N2O2S | CID 4109 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. pomais.com [pomais.com]

3. (E)-Methomyl | C5H10N2O2S | CID 5353758 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. mdpi.com [mdpi.com]

5. Methomyl - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [No Direct Information Available for Ethanimidothioic
acid, methyl ester (9CI)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102301#ethanimidothioic-acid-methyl-ester-9ci-
mechanism-of-action]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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